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3-Ethylcyclopentanone: A Versatile Building
Block in Organic Synthesis
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Compound of Interest

Compound Name: 3-Ethylcyclopentanone

Cat. No.: B081463

Introduction: 3-Ethylcyclopentanone is a valuable carbocyclic ketone that serves as a
versatile starting material and intermediate in the synthesis of a diverse array of organic
molecules. Its five-membered ring scaffold, substituted with a reactive carbonyl group and an
ethyl chain, provides a unique platform for the construction of complex molecular architectures.
This application note explores the utility of 3-ethylcyclopentanone in key organic
transformations and its role in the synthesis of natural products and fragrance compounds.

Physicochemical Properties

3-Ethylcyclopentanone is a colorless to pale yellow liquid with a characteristic odor. A
summary of its key physical and chemical properties is presented in Table 1.
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Property Value Reference
Molecular Formula C7H120 [1]
Molecular Weight 112.17 g/mol [1]

CAS Number 10264-55-8 [21[3]
Boiling Point 171 °C [4]

Flash Point 31 °C (88 °F) [4]

Density 0.9015 g/cm? (at 425 °C) [4]

Water Solubility Soluble [2][4]
Appearance C.:Ieér colorless to pale yellow 3]

liquid

Table 1: Physicochemical Properties of 3-Ethylcyclopentanone

Spectroscopic Data

The structural features of 3-ethylcyclopentanone can be confirmed by various spectroscopic
techniques. While detailed peak assignments are not readily available in the searched
literature, general spectral information is summarized below.
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Spectroscopy Data Reference

Spectral data available, but
specific peak assignments are
not fully detailed in the
provided search results. A
1H NMR spectrum for the closely [5]
related 3-
methylcyclopentanone shows
peaks around 1.14, 1.52, and
2.1-2.4 ppm.

Spectral data available from
13C NMR [1]
PubChem.

Available through the NIST
Mass Spectrum [6]
WebBook.

Available through the NIST
IR Spectrum [6]
WebBook.

Table 2: Spectroscopic Data for 3-Ethylcyclopentanone

Applications in Organic Synthesis

3-Ethylcyclopentanone is a valuable precursor for a variety of important organic reactions,
including carbon-carbon bond-forming reactions at the carbonyl group and at the a-positions.
Its utility is demonstrated in the synthesis of fragrances, natural product analogues, and other
complex organic molecules.

Grighard Reaction: Synthesis of Tertiary Alcohols

The carbonyl group of 3-ethylcyclopentanone is susceptible to nucleophilic attack by
organometallic reagents such as Grignard reagents, leading to the formation of tertiary
alcohols. This reaction is a fundamental method for introducing new carbon substituents at the
carbonyl carbon.

Reaction Scheme:
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Multi-step synthesis

Efertiary AlcohoD @xocyclic Alkena Glpha,beta-Unsaturated Ketona Fragrance/Natural Product Analogua

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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